Ptcl4(neutral red)2

• IUPAC Name: hydron;platinum(2+);8-N,8-N,3-trimethylphenazine-2,8-diamine;tetrachloride
• InChI: InChI=1S/2C15H16N4.4ClH.Pt/c2*1-9-6-13-15(8-11(9)16)18-14-7-10(19(2)3)4-5-12(14)17-13;;;;;/h2*4-8H,16H2,1-3H3;4*1H;/q;;;;;;+2/p-2
• InChI Key: LKMBQRWSHJOBQO-UHFFFAOYSA-L
• Canonical SMILES: [H+].[H+].CC1=CC2=NC3=C(C=C(C=C3)N(C)C)N=C2C=C1N.CC1=CC2=NC3=C(C=C(C=C3)N(C)C)N=C2C=C1N.[Cl-].[Cl-].[Cl-].[Cl-].[Pt+2]
• Molecular Formula: C30H34Cl4N8Pt
• Molecular Weight: 843.5 g/mol
• CAS No.: 123712-49-2

Description

PtCl4(Neutral Red)2: is a coordination compound consisting of tetrachloroplatinum(II) and the dye Neutral Red. This compound is of interest due to its potential applications in various fields, including chemistry, biology, and medicine. The combination of platinum with Neutral Red aims to enhance the compound’s ability to interact with cellular components, particularly DNA, making it a candidate for therapeutic applications.

Scientific Research Applications

PtCl4(Neutral Red)2 has several scientific research applications, including:

Chemistry: Used as a reagent in coordination chemistry studies to explore the behavior of platinum complexes.

Biology: Investigated for its interactions with DNA and potential as a radiosensitizing agent in cancer therapy.

Medicine: Explored for its cytotoxic properties and potential use in chemotherapy.

Mechanism of Action

The mechanism of action of platinum complexes like “Ptcl4(neutral red)2” is similar to that of cisplatin, which involves DNA binding and transcription inhibition. Cisplatin kills cancer cells primarily by cross-linking DNA and inhibiting transcription.

Safety and Hazards

The safety data sheet for Neutral Red, a component of “Ptcl4(neutral red)2”, suggests avoiding dust formation and breathing vapors, mist, or gas. In case of skin contact, it is advised to wash off with soap and plenty of water. If swallowed, rinse mouth with water.

Future Directions

The future directions for “Ptcl4(neutral red)2” and similar platinum complexes could involve further investigation of their antitumor properties. Despite the great curative success of cisplatin in testicular cancer, it is not universally effective in other cancer types and induces a number of toxic side effects. Therefore, new platinum complexes have been pursued and investigated for their antitumor properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of PtCl4(Neutral Red)2 involves the reaction of tetrachloroplatinum(II) with Neutral Red dye. The process typically requires dissolving tetrachloroplatinum(II) in an appropriate solvent, such as water or an organic solvent, followed by the addition of Neutral Red. The reaction is carried out under controlled conditions, including specific temperature and pH, to ensure the formation of the desired complex .

Industrial Production Methods: While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as solvent choice, temperature, and pH, to maximize yield and purity. Industrial production may also involve the use of continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: PtCl4(Neutral Red)2 undergoes various chemical reactions, including:

Oxidation and Reduction: The platinum center can participate in redox reactions, where it can be reduced or oxidized depending on the reaction conditions.

Substitution Reactions: The chloride ligands in this compound can be substituted by other ligands, such as phosphines or amines.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and chlorine gas.

Reduction: Reducing agents such as sodium borohydride or hydrazine can be used.

Substitution: Ligands like triphenylphosphine or ammonia are commonly used in substitution reactions.

Major Products:

Oxidation: Oxidation of this compound can lead to the formation of higher oxidation state platinum complexes.

Reduction: Reduction typically results in the formation of platinum(II) or platinum(0) species.

Substitution: Substitution reactions yield new platinum complexes with different ligands, such as PtCl2(PPh3)2.

Comparison with Similar Compounds

PtCl4(Nile Blue)2: Another platinum complex with a similar structure but using Nile Blue dye instead of Neutral Red.

Cisplatin: A well-known platinum-based chemotherapy drug that forms DNA cross-links, leading to cell death.

PtCl2(PPh3)2: A platinum complex with triphenylphosphine ligands, used in various catalytic and synthetic applications.

Uniqueness: PtCl4(Neutral Red)2 is unique due to its combination of platinum with Neutral Red dye, which enhances its ability to interact with DNA and potentially improve its selectivity and efficacy in cancer therapy. Its radiosensitizing properties also make it a valuable compound for enhancing the effects of radiotherapy .